Cas no 1601787-07-8 (Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl-)

• Product Name: Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl-
• CAS No: 1601787-07-8
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5282994
• Update Time: 2025-07-09

Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl-

• Inchi： 1S/C10H21BrO/c1-5-10(3,8-11)9(2)6-7-12-4/h9H,5-8H2,1-4H3
• InChI Key： YQQYSPIYRGDJAU-UHFFFAOYSA-N
• SMILES： C(OC)CC(C)C(CBr)(C)CC

Additional information on Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl-

Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl- (CAS No. 1601787-07-8): A Versatile Intermediate in Modern Chemical Synthesis

Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl- (CAS No. 1601787-07-8) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various high-value chemical products. Its molecular structure, featuring a bromomethyl group and methoxy substituents, makes it particularly useful in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

The bromomethyl group attached to the 4-position of the hexane backbone is a key functional moiety that enables a wide range of chemical transformations. This group is highly reactive and can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecule. Such reactivity makes it an invaluable building block for synthetic chemists working on the development of novel compounds.

The 1-methoxy and 3,4-dimethyl substituents further enhance the compound's utility by providing steric and electronic effects that influence its reactivity and solubility properties. These substituents can modulate the electronic environment around the bromomethyl group, making it more or less susceptible to certain types of reactions depending on the desired outcome.

In recent years, there has been growing interest in the application of this compound in pharmaceutical research. Its structural features make it a promising candidate for use in the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have explored its use in the preparation of complex heterocyclic compounds, which are known for their biological activity. The bromomethyl group can be selectively functionalized to introduce nitrogen-containing heterocycles, which are prevalent in many drugs.

One notable area of research involves the use of Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl- in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often targeted by therapeutic agents. The ability to incorporate this compound into kinase inhibitors allows for fine-tuning of their binding properties, leading to more effective and selective drugs.

Another emerging application is in the field of materials science. The unique structural properties of this compound make it suitable for use as a monomer or crosslinking agent in polymer synthesis. Researchers have investigated its potential in creating novel polymers with enhanced mechanical and thermal properties. These polymers could find applications in various industries, including aerospace and automotive.

The dimethyl groups at the 3- and 4-positions contribute to the compound's stability and solubility characteristics. These groups help to reduce polarity while maintaining reactivity, making it easier to handle and integrate into synthetic pathways. This balance between reactivity and stability is crucial for industrial applications where efficiency and cost-effectiveness are paramount.

Recent advancements in green chemistry have also highlighted the importance of using compounds like Hexane, 4-(bromomethyl)-1-methoxy-3,4-dimethyl- in environmentally friendly synthetic routes. Researchers are exploring ways to minimize waste and improve yields by optimizing reaction conditions. This includes using catalytic methods that reduce reliance on hazardous reagents while maintaining high selectivity and efficiency.

The pharmaceutical industry has been particularly interested in leveraging this compound's reactivity for drug discovery efforts. By employing it as a scaffold or intermediate, chemists can rapidly generate libraries of novel compounds for biological testing. High-throughput screening techniques combined with computational modeling have accelerated this process significantly.

In conclusion,Hexane, 4-(bromomethyl)-1-methoxy-3,dimethyl (CAS No. 1601787-07-8) represents a versatile intermediate with broad applications across multiple industries. Its unique structural features enable diverse chemical transformations that are valuable for both academic research and industrial development. As our understanding of its properties continues to grow,this compound will undoubtedly play an increasingly important role in shaping future advancements in chemical synthesis.